Cas no 107456-48-4 (N-(3-methoxyphenyl)-2-methylaniline)

• Product Name: N-(3-methoxyphenyl)-2-methylaniline
• CAS No: 107456-48-4
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• CID: 1183451
• PubChem ID: 791041
• Update Time: 2025-04-20

N-(3-methoxyphenyl)-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenyl)-2-methylaniline
• benzenamine, N-(3-methoxyphenyl)-2-methyl-
• SR-01000201277-1
• Oprea1_375105
• SCHEMBL18550734
• SR-01000201277
• BIM-0015615.P001
• 107456-48-4
• (3-methoxyphenyl)(2-methylphenyl)amine
• N-(3-Methoxyphenyl)-2-methylbenzenamine
• CBMicro_015400
• Cambridge id 5255860
• DTXSID301279253

• Inchi： 1S/C14H15NO/c1-11-6-3-4-9-14(11)15-12-7-5-8-13(10-12)16-2/h3-10,15H,1-2H3
• InChI Key： JPNDEZIQZCCRSO-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)NC1C=CC=CC=1C

Computed Properties

• Exact Mass: 213.11545
• Monoisotopic Mass: 213.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26